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Compound of Interest

Compound Name: Ethyl chloroacetate

Cat. No.: B140656 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of

ethyl chloroacetate, specifically its melting and boiling points. The intended audience for this

document includes researchers, scientists, and professionals in the field of drug development

who may utilize ethyl chloroacetate as a solvent or an intermediate in organic synthesis.

Core Physical Properties
Ethyl chloroacetate is an organic compound with the chemical formula ClCH₂CO₂CH₂CH₃. At

standard temperature and pressure, it exists as a liquid with a pungent odor.[1] Understanding

its physical properties, such as boiling and melting points, is critical for its safe handling,

application in chemical reactions, and purification processes.

Quantitative Data Summary
The following table summarizes the reported melting and boiling points for ethyl chloroacetate
from various sources.
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Physical Property Value Conditions

Melting Point -26 °C (-15 °F; 247 K)
Standard Pressure[1][2][3][4]

[5][6]

-27 °C Not Specified

Boiling Point 143 °C (289 °F; 416 K)
Standard Pressure[2][4][5][6]

[7]

144.30 °C at 760.00 mm Hg[3]

144-146 °C Not Specified[1]

Experimental Protocols
The determination of melting and boiling points are fundamental laboratory procedures for the

characterization and purity assessment of chemical compounds.

Melting Point Determination Protocol (Capillary Method)
The melting point of a compound is the temperature at which it transitions from a solid to a

liquid state. The capillary method is a common and reliable technique for this determination.[8]

Apparatus:

Melting point apparatus (e.g., DigiMelt or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: Ensure the ethyl chloroacetate sample is solidified by cooling it below

its melting point. The solid sample should be thoroughly dried and finely powdered using a

mortar and pestle to ensure uniform packing.[8]
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Capillary Tube Packing: A small amount of the powdered solid is introduced into the open

end of a capillary tube. The tube is then tapped gently or dropped through a long glass tube

to pack the sample tightly into the sealed end. The sample height should be approximately 1-

2 mm.[9][10]

Measurement:

The packed capillary tube is placed into the heating block of the melting point apparatus.

[10]

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point.[10]

The heating rate is then reduced to a slow rate, typically 1-2 °C per minute, to allow for

thermal equilibrium.[11]

Data Recording: The melting range is recorded. This is the range between the temperature

at which the first drop of liquid appears and the temperature at which the entire sample has

completely liquefied.[9][12] For a pure compound, this range is typically narrow.

Boiling Point Determination Protocol (Thiele Tube
Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[13] The Thiele tube method is a micro-scale technique

suitable for determining the boiling point with a small amount of sample.[14]

Apparatus:

Thiele tube

Heat source (e.g., Bunsen burner)

Thermometer

Small test tube
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Capillary tube (sealed at one end)

Heat-transfer fluid (e.g., mineral oil)

Procedure:

Sample Preparation: A few milliliters of liquid ethyl chloroacetate are placed into a small

test tube.[15]

Assembly: A capillary tube, sealed at one end, is placed into the test tube with its open end

submerged in the liquid.[13]

Heating: The test tube assembly is attached to a thermometer and immersed in a Thiele tube

containing a heat-transfer fluid. The apparatus is heated gently at the side arm of the Thiele

tube.[13][14]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. The heating is continued until a continuous and rapid stream of

bubbles emerges from the capillary tube, indicating that the liquid has reached its boiling

point.[13][14]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

recorded as the boiling point.[13][14]

Visualizations
Logical Relationship of Physical States
The following diagram illustrates the relationship between the physical states of ethyl
chloroacetate as a function of temperature under standard atmospheric pressure.

Physical States of Ethyl Chloroacetate vs. Temperature

Solid State Liquid State

Melting
-26 °C Gaseous State

Boiling
143 °C
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Click to download full resolution via product page

Caption: State transitions of ethyl chloroacetate at standard pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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